Cas no 2172478-48-5 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-6-methylpiperidine-3-carboxylic acid)
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-6-methylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-6-methylpiperidine-3-carboxylic acid
- EN300-1522115
- 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid
- 2172478-48-5
-
- Inchi: 1S/C27H32N2O5/c1-16-12-13-19(26(31)32)14-29(16)25(30)17(2)18(3)28-27(33)34-15-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,16-19,24H,12-15H2,1-3H3,(H,28,33)(H,31,32)
- InChI Key: CBASHXJIYIQLQH-UHFFFAOYSA-N
- SMILES: O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)CCC1C
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 95.9Ų
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-6-methylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522115-0.05g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid |
2172478-48-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1522115-0.1g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid |
2172478-48-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1522115-0.25g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid |
2172478-48-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1522115-0.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid |
2172478-48-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1522115-1.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid |
2172478-48-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1522115-2.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid |
2172478-48-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1522115-5.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid |
2172478-48-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1522115-10.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid |
2172478-48-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1522115-50mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid |
2172478-48-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522115-100mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-6-methylpiperidine-3-carboxylic acid |
2172478-48-5 | 100mg |
$2963.0 | 2023-09-26 |
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-6-methylpiperidine-3-carboxylic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-6-methylpiperidine-3-carboxylic acid
Professional Introduction to Compound with CAS No. 2172478-48-5 and Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-6-methylpiperidine-3-carboxylic acid
Compound with the CAS number 2172478-48-5 and the product name 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-6-methylpiperidine-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely recognized for its utility in peptide synthesis and as a protecting group in organic chemistry. The presence of this moiety suggests that the compound may be involved in the development of novel peptides or protein-based therapeutics.
The product name itself provides a wealth of information about the compound's chemical composition. The 1-3-(...) prefix indicates a specific substitution pattern on a piperidine ring, while the 2-methylbutanoyl moiety suggests a branched aliphatic side chain. The 6-methylpiperidine component further refines the structure, indicating a complex heterocyclic framework. This intricate architecture is likely to contribute to the compound's unique biological properties, making it a promising candidate for further investigation.
In recent years, there has been growing interest in the development of novel compounds with enhanced binding affinity and selectivity for biological targets. The Fmoc group, in particular, has been extensively studied for its role in solid-phase peptide synthesis (SPPS), where it serves as an orthogonal protecting group for amino acids. The incorporation of this group into the molecular framework of compound 2172478-48-5 may facilitate its use in the synthesis of complex peptidomimetics or as a building block for larger biomolecules.
One of the most exciting aspects of this compound is its potential application in drug discovery. Piperidine derivatives are well-documented for their role as pharmacophores in various therapeutic agents, including antiviral, anticancer, and central nervous system (CNS) drugs. The specific substitution pattern present in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-6-methylpiperidine-3-carboxylic acid may confer unique interactions with biological targets, leading to improved efficacy and reduced side effects compared to existing treatments.
Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for clinical use. Computational modeling techniques, such as molecular dynamics simulations and virtual screening, have been instrumental in predicting the binding modes of small molecules to their target proteins. The complex structure of 2172478-48-5, with its multiple functional groups and heterocyclic rings, presents an excellent opportunity for such computational studies to elucidate its mechanism of action.
The synthesis of this compound also presents an interesting challenge due to its complexity. Traditional synthetic routes may require multiple steps and specialized reagents to achieve high yields and purity. However, advances in synthetic methodologies have made it possible to construct such molecules more efficiently. For instance, catalytic asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions have enabled the rapid assembly of complex molecular frameworks.
Another area of interest is the potential use of this compound as an intermediate in the synthesis of more complex pharmacological agents. The presence of multiple reactive sites allows for further functionalization, enabling chemists to tailor the properties of the final product to specific therapeutic needs. This flexibility makes 1-3-(...) a valuable building block for medicinal chemists seeking to develop novel therapeutics.
The biological activity of this compound remains under investigation, but preliminary studies suggest that it may exhibit potent interactions with key enzymes or receptors involved in disease pathways. Piperidine derivatives have been shown to modulate various signaling pathways, making them attractive candidates for treating conditions such as inflammation, neurodegeneration, and metabolic disorders.
In conclusion, compound 2172478-48-5 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its molecular architecture incorporates several key functional groups that make it a promising candidate for further research in drug discovery and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.
2172478-48-5 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-6-methylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)